Cas no 447-31-4 (Desyl chloride)
Desyl chloride structure
Product Name:Desyl chloride
CAS No:447-31-4
MF:C14H11ClO
MW:230.689543008804
MDL:MFCD00000858
CID:37446
PubChem ID:95343
Update Time:2025-04-18
Desyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Desyl chloride
- alpha-Chloro-alpha-phenylacetophenone
- alpha-chlorodeoxybenzoin
- 2-Chloro-2-phenylacetophenone
- 2-chloro-1,2-diphenylethanone
- α-Chlorodeoxybenzoin
- Ethanone, 2-chloro-1,2-diphenyl-
- 1,2-Diphenyl-2-chloroethanone
- alpha-Chlorobenzyl phenyl ketone
- 2-Chloro-1,2-diphenylethone
- Acetophenone, alpha-chloro-alpha-phenyl-
- 2-chloro-1,2-diphenyl-ethanone
- Acetophenone, 2-chloro-2-phenyl-
- 2-chloro-1,2-diphenylethan-1-one
- .alpha.-Chlorodeoxybenzoin
- alpha-Chloro-alpha-phenyl acetophenone
- RXDYOLRABMJTEF-
- WLN: GYR&VR
- AG-205/01822001
- Acetophenone, .alpha.-chloro-.alpha.-phenyl-
- 2-chloro-1,2-di(phenyl)ethanone
- AKOS000269476
- Ethone, 2-chloro-1,2-diphenyl-
- 3-07-00-02106 (Beilstein Handbook Reference)
- NS00043464
- 2-Chloro-1,2-diphenylethanone #
- D89919
- AI3-22036
- EINECS 207-181-7
- .alpha.-Chlorodesoxybenzoin
- .alpha.-Chlorobenzyl phenyl ketone
- MFCD00000858
- Z104478784
- 2-chloro-1,2-iphenyl-Ethanone
- BS-43811
- ?-Chloro-?-phenylacetophenone
- SCHEMBL458300
- NSC2883
- W-202790
- RXDYOLRABMJTEF-UHFFFAOYSA-
- D1745
- NSC 2883
- DTXSID50870538
- FT-0624530
- EN300-20542
- AKOS016039515
- .alpha.-Chloro-.alpha.-phenyl acetophenone
- 447-31-4
- InChI=1/C14H11ClO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H
- BRN 0744474
- NSC-2883
- DB-051245
- STL199337
-
- MDL： MFCD00000858
- Inchi： 1S/C14H11ClO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H
- InChI Key： RXDYOLRABMJTEF-UHFFFAOYSA-N
- SMILES： ClC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
- BRN： 0744474
Computed Properties
- Exact Mass: 230.05000
- Monoisotopic Mass: 230.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: White needle crystal
- Density: 1.1223 (rough estimate)
- Melting Point: 65.0 to 70.0 deg-C
- Boiling Point: 330°C (rough estimate)
- Flash Point: 190.4°C
- Refractive Index: 1.5260 (estimate)
- PSA: 17.07000
- LogP: 3.84940
- Solubility: Insoluble in water
- Sensitiveness: Moisture Sensitive
Desyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H290-H314
- Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34-37
- Safety Instruction： S26-S36/37/39-S45
- RTECS：AM6825000
-
Hazardous Material Identification：
- Storage Condition：Low temperature in warehouse,aeration,desiccation,fireproof,WithOxidizing agentSeparate storage
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Safety Term：8
- Packing Group：III
- Risk Phrases：R20/21; R37
- Packing Group：III
- Hazard Level：8
Desyl chloride Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Desyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153856-100g |
Desyl chloride |
447-31-4 | >98.0%(GC) | 100g |
¥2883.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153856-1g |
Desyl chloride |
447-31-4 | >98.0%(GC) | 1g |
¥86.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153856-25G |
Desyl chloride |
447-31-4 | >98.0%(GC) | 25g |
¥900.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153856-5G |
Desyl chloride |
447-31-4 | >98.0%(GC) | 5g |
¥224.90 | 2023-09-03 | |
| TRC | D271470-5g |
Desyl chloride |
447-31-4 | 5g |
$ 125.00 | 2022-06-05 | ||
| TRC | D271470-10g |
Desyl chloride |
447-31-4 | 10g |
$ 210.00 | 2022-06-05 | ||
| TRC | D271470-25g |
Desyl chloride |
447-31-4 | 25g |
$ 410.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66205-5g |
DESYL CHLORIDE |
447-31-4 | ≥98% | 5g |
¥318.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66205-1g |
DESYL CHLORIDE |
447-31-4 | 1g |
¥68.0 | 2021-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D1745-25g |
Desyl chloride |
447-31-4 | 98.0%(GC) | 25g |
￥1015.0 | 2022-05-30 |
Desyl chloride Related Literature
-
Graziano Di Carmine,Daniele Ragno,Carmela De Risi,Olga Bortolini,Pier Paolo Giovannini,Giancarlo Fantin,Alessandro Massi Org. Biomol. Chem. 2017 15 8788
-
Bei Zhou,Yu-Juan He,Yun-Feng Tao,Lan-Xiang Liu,Min Hu,Zu-Hui Chang,Hong Lei,Jun Lin,Tong Lin,Guan-Ben Du Green Chem. 2022 24 2859
-
3. Quantitative kinetic investigation on transmetalation of ArZnX in a Pd-catalysed oxidative couplingJing Li,Liqun Jin,Chao Liu,Aiwen Lei Chem. Commun. 2013 49 9615
-
Liqun Jin,Aiwen Lei Org. Biomol. Chem. 2012 10 6817
-
Kai Zhao,Liang Shen,Zhi-Liang Shen,Teck-Peng Loh Chem. Soc. Rev. 2017 46 586
447-31-4 (Desyl chloride) Related Products
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- 1889-79-8(ETHANONE, 2-CHLORO-2-PHENYL-1-(2,4,6-TRIMETHYLPHENYL)-)
- 1806606-08-5(4-(1-Chloro-2-oxopropyl)-2-methylbenzaldehyde)
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